Cas no 120202-66-6 (Clopidogrel hydrogen sulfate)

• Product Name: Clopidogrel hydrogen sulfate
• CAS No: 120202-66-6
• MF: C₁₆H₁₈ClNO₆S₂
• MW: 419.900221347809
• MDL: MFCD00876395
• CID: 63478
• PubChem ID: 125308051
• Update Time: 2025-07-04

Clopidogrel hydrogen sulfate Chemical and Physical Properties

Names and Identifiers

• Clopidogrel hydrogen sulfate
• PLAVIX
• SR-25990C
• CLOPIDOGREL BISULPHATE
• CLOPIDOGREL HYDROGEN SULPHATE
• CLOPIDOGREL SULPHATE
• CLOPIDOGREL BISULFATE
• SR-25990C, Plavix, Methyl (+)-(S)-a-(2-Chlorophenyl)-6,7-dihydrothieno[3,2-c]pyridine-5(4H)acetate, Hydrogen sulfate salt
• Clopidogrel sulfate
• (S)-(+)-Clopidogrel Sulfate
• (+)-Clopidogrel hydrogen sulfate
• (S)-(+)-Clopidogrel hydrogensulfate
• Clopidogrel
• Clopidogrel (Hydrogen)
• S-(+)-Clopidogrel Hydrogen Sulfate
• (S)-(+)-Clopidogrel bisulfate
• (S)-Methyl (2-chlorophenyl)(6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)acetate hydrogensulfate
• Methyl (S)-(+)-2-(2-Chlorophenyl)-2-[6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl]acetate Sulfate
• (2-Chlorophenyl)-6,7–dihydrothieno[3,2-C]pyridine-5-(4H)-acetic acid methyl ester sulfate
• (S)-(+)-Methyl 2-(2-chlorophenyl)-2-(6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)acetate hydrogen sulfate
• Stroka
• Myogrel
• Iscover
• d-Clopidogrel
• CLOPIDOGREL BISU
• Clopidogrel (Plavix)
• Clopidogrel hydrogensulfate
• (S)-()-Methyl (2-chlorophenyl)(6,7-dihydro-4H-thieno(3,2-c)pyrid-5-yl)acetate bisulfate
• CLOPIDOGREL BISULFATE [WHO-DD]
• SR-05000002068-1
• NSC758613
• (+)-clopidogrel1R(-)camphor-10-sulphonic acid salt
• Clopidogrel hemisulfate
• Clopidogrel-bgr
• Isocover (TN)
• CLOPIDOGREL (AS HYDROGEN SULFATE)
• Methyl (2-chlorophenyl)(6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)acetate hydrogen sulfate
• MFCD00876395
• HMS2093I13
• CLOPIDOGREL BISULFATE (USP MONOGRAPH)
• SW219457-1
• CLOPIDOGREL HYDROGEN SULPHATE [EMA EPAR]
• (+/-) Clopidogrel hydrogen sulfate
• DUOPLAVIN COMPONENT CLOPIDOGREL BISULFATE
• METHYL (+)-(S)-.ALPHA.-(O-CHLOROPHENYL)-6,7-DIHYDROTHIENO(3,2-C)PYRIDINE-5(4H)-ACETATE, SULPHATE (1:1)
• SR 25990C
• (S)-(2-Chloro-phenyl)-(6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)-acetic acid methyl ester sulfuric acid salt
• Osvix
• THIENO(3,2-C)PYRIDINE-5(4H)-ACETIC ACID, .ALPHA.-(2-CHLOROPHENYL)-6,7-DIHYDRO-, METHYL ESTER, (S)-, SULPHATE (1:1)
• Methyl alphaS-(2-chlorophenyl)-6,7-dihydrothieno(3,2-c)pyridine-5(4H)-acetate sulfate (1:1)
• SPECTRUM1503710
• Clopidogrel ratiopharm
• FDEODCTUSIWGLK-RSAXXLAASA-N
• CLOPIDOGREL HYDROGEN SULFATE [MI]
• Thieno(3,2-c)pyridine-5(4H)-acetic acid, 6,7-dihydro-alpha-(2-chlorophenyl)-, methyl ester, (S)-, sulfate
• CLOPIDOGREL/ACETYLSALICYCLIC ACID TEVA COMPONENT CLOPIDOGREL BISULFATE
• CLOPIDOGREL SULFATE [JAN]
• methyl(S)-2-(2-chlorophenyl)-2-(6,7-dihydrothieno[3,2-c]pyridin-5(4H)-yl)acetatesulfate
• 08I79HTP27
• AC-2135
• (S)-(+)-Clopidogrel hydrogen sulfate
• HMS3884G15
• Clopidogrel Bisulfate, Pharmaceutical Secondary Standard; Certified Reference Material
• Clopidogrel bisulfate (USAN:USP)
• 144077-07-6
• sulfuric acid methyl (2S)-2-(2-chlorophenyl)-2-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}acetate
• Clopidogrel (hydrogen sulfate)
• UNII-08I79HTP27
• METHYL (+)-(S)-.ALPHA.-(O-CHLOROPHENYL)-6,7-DIHYDROTHIENO(3,2-C)PYRIDINE-5(4H)-ACETATE, SULFATE (1:1)
• SR-05000002068
• methyl (2S)-2-(2-chlorophenyl)-2-(6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)acetate;sulfuric acid
• Clopidogrel-bms
• Isocover
• Clopidogrel bisulfate (USP)
• MDCO-157
• SCHEMBL33556
• C16H18ClNO6S2
• Clopidogrel sulfate tablets (JP17)
• CCG-39568
• DTXCID2026024
• THIENO(3,2-C)PYRIDINE-5(4H)-ACETIC ACID, .ALPHA.-(2-CHLOROPHENYL)-6,7-DIHYDRO-, METHYL ESTER, (S)-, SULFATE (1:1)
• CHEBI:3759
• HMS1922G16
• CLOPIDOGREL BISULFATE [USP-RS]
• (S)-METHYL-(2-CHLORO-PHENYL)-(6,7-DIHYDRO-4H-THIENO[3,2-C]PYRIDIN-5-YL)-ACETATE H2SO4
• CLOPIDOGREL BISULFATE COMPONENT OF DUOCOVER
• CLOPIDOGREL BISULFATE [MART.]
• Clopidogrel hydrogen sulfate, European Pharmacopoeia (EP) Reference Standard
• CLOPIDOGREL BISULFATE [USP MONOGRAPH]
• Clopidogrel BMS
• CLOPIDOGREL HYDROGEN SULFATE [EP MONOGRAPH]
• METHYL (+)-(S)-alpha-(O-CHLOROPHENYL)-6,7-DIHYDROTHIENO(3,2-C)PYRIDINE-5(4H)-ACETATE, SULPHATE (1:1)
• CLOPIDOGREL HYDROGEN SULFATE (EP MONOGRAPH)
• D00769
• (S)-(+)-Clopidogrel bisulfate;(S)-(+)-Clopidogrel hydrogen sulfate
• Clopidogrel Bisulfate [USAN]
• Plavitor
• Thieno[3,2-c]pyridine-5(4H)-acetic acid,a-(2-chlorophenyl)-6,7-dihydro-, methyl ester, (aS)-, sulfate (1:1)
• Clopidogrel bisulfate, United States Pharmacopeia (USP) Reference Standard
• bissulfato de clopidogrel
• 120202-66-6
• Clopidogrel sulfate (JP17)
• DUOCOVER COMPONENT CLOPIDOGREL BISULFATE
• Clopidogrel for system suitability, European Pharmacopoeia (EP) Reference Standard
• (+) Clopidogrel Bisulfate
• (S)-(+)-Clopidogrel hydrogensulfate, >=98% (HPLC)
• Methyl (2S)-2-(2-chlorophenyl)-2-(6,7-dihydrothieno(3,2-c)pyridin-5(4H)-yl)acetate monosulfate
• (S)-methyl 2-(2-chlorophenyl)-2-(6,7-dihydrothieno[3,2-c]pyridin-5(4H)-yl)acetate sulfate
• DV-7314
• methyl (2S)-2-(2-chlorophenyl)-2-(6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)acetate sulfate
• 5-((1S)-1-(2-chlorophenyl)-2-methoxy-2-oxoethyl)-4,5,6,7-tetrahydrothieno(3,2-c)pyridin-5-ium hydrogen sulfate
• Methyl (+)-(S)-alpha-(o-chlorophenyl)-6,7-dihydrothieno(3,2-c)pyridine-5(4H)-acetate, sulfate (1:1)
• CLOPIDOGREL BISULFATE COMPONENT OF CLOPIDOGREL/ACETYLSALICYCLIC ACID TEVA
• AKOS015900408
• R-(-)-Clopidogrel Hydrogen Sulfate
• Pharmakon1600-01503710
• 111GE004
• 120202-66-6 (sulfate)
• Clopidogrel bisolfato
• CHEMBL1083385
• BC164326
• CLOPIDOGREL BISULFATE [ORANGE BOOK]
• CS-1882
• Thieno(3,2-c)pyridine-5(4H)-acetic acid, alpha-(2-chlorophenyl)-6,7-dihydro-, methyl ester, (alphaS)-, sulfate (1:1)
• Clopidogrel (as bisulfate)
• HY-17459
• methyl (2S)-2-(2-chlorophenyl)-2-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}acetate; sulfuric acid
• Clopidogrel zentiva
• s1415
• CLOPIDOGREL BISULFATE (USP-RS)
• (S)-(+)-Methyl 2-(4,5,6,7-tetrahydrothieno[3,2-c]pyridin-5-yl)-2-(2-chlorophenyl)acetate hydrogen sulfate
• EN300-122370
• PM-103
• CLOPIDOGREL BISULFATE (MART.)
• Q27888063
• Clopidogrel teva
• (+)-clopidogrel bisulfate
• MFCD05865229
• KS-1045
• Plavix (TN)
• bisulfato de clopidogrel
• Clopidogrel bisulfate [USAN:USP]
• CLOPIDOGREL HYDROGEN SULFATE [EMA EPAR]
• (S)-(+)-Methyl (2-chlorophenyl)(6,7-dihydro-4H-thieno(3,2-c)pyrid-5-yl)acetate bisulfate
• Thieno(3,2-c)pyridine-5(4H)-acetic acid, alpha-(2-chlorophenyl)-6,7-dihydro-, methyl ester, (S)-, sulfate (1:1)
• CLOPIDOGREL BISULFATE COMPONENT OF DUOPLAVIN
• AMY40591
• DTXSID601016080
• CLOPIDOGREL BISULFATE [VANDF]
• Pidogrel
• C2556
• methyl (S)-2-(2-chlorophenyl)-2-(6,7-dihydrothieno[3,2-c]pyridin-5(4H)-yl)acetate sulfate
• Z1541759896
• J-006637
• Clopidogrel sulfate (JP18)
• DB-224817
• Clopidogrel sulfate tablets (JP18)
• 120202-48-4

• MDL： MFCD00876395
• Inchi： 1S/C16H16ClNO2S.H2O4S/c1-20-16(19)15(12-4-2-3-5-13(12)17)18-8-6-14-11(10-18)7-9-21-14;1-5(2,3)4/h2-5,7,9,15H,6,8,10H2,1H3;(H2,1,2,3,4)/t15-;/m0./s1
• InChI Key： FDEODCTUSIWGLK-RSAXXLAASA-N
• SMILES： ClC1C=CC=CC=1[C@@H](C(=O)OC)N1CC2C=CSC=2CC1.S(=O)(=O)(O)O

Computed Properties

• Exact Mass: 419.02600
• Monoisotopic Mass: 419.0264073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 463
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 141Ų

Experimental Properties

• Melting Point: 178-184°C
• Boiling Point: 447.3°C at 760 mmHg
• Solubility: DMSO: ~26 mg/mL
• PSA: 140.76000
• LogP: 3.96550
• Specific Rotation: +54° - +70° (c=0.5, MeOH)
• Sensitiveness: Sensitive to heat

Clopidogrel hydrogen sulfate Security Information

• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H303
• Warning Statement： P312
• Hazardous Material transportation number：UN 1759
• WGK Germany：3
• Safety Instruction： S22; S24/25
• Packing Group：II
• Safety Term：8
• Packing Group：II
• Hazard Level：8
• HazardClass：8
• PackingGroup：II
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Additional information on Clopidogrel hydrogen sulfate

Comprehensive Overview of Clopidogrel Hydrogen Sulfate (CAS No. 120202-66-6): Mechanism, Applications, and Market Trends

Clopidogrel hydrogen sulfate, with the CAS registry number 120202-66-6, is a widely recognized antiplatelet agent and the active pharmaceutical ingredient (API) in the prodrug clopidogrel bisulfate. This thienopyridine-class compound is a cornerstone in cardiovascular therapy, primarily prescribed to prevent thrombotic events such as strokes and myocardial infarctions in high-risk patients. Its molecular formula is C₁₆H₁₈ClNO₆S, and it functions as a P2Y₁₂ ADP receptor inhibitor, irreversibly blocking platelet aggregation.

The global demand for clopidogrel hydrogen sulfate remains robust due to rising cardiovascular disease (CVD) prevalence, fueled by sedentary lifestyles and aging populations. Searches for "clopidogrel vs. ticagrelor" or "clopidogrel resistance genetic testing" reflect growing patient and clinician interest in personalized therapy. Notably, CYP2C19 polymorphism impacts metabolic activation, making "clopidogrel pharmacogenomics" a trending research area. Formulation innovations, such as fixed-dose combinations with aspirin (e.g., Dual Antiplatelet Therapy), further drive market expansion.

Manufacturing clopidogrel hydrogen sulfate involves stereoselective synthesis to ensure the biologically active S-isomer predominates. Regulatory agencies like the FDA and EMA enforce strict ICH Q3A/B guidelines for impurity profiling, given its chronic use. Analytical techniques like HPLC-UV and chiral chromatography are critical for quality control. Recent patents explore polymorphic forms (e.g., Form I and II) to optimize bioavailability, addressing queries like "clopidogrel solubility enhancement."

Environmental and cost concerns have spurred green chemistry initiatives in clopidogrel production. Microwave-assisted synthesis and biocatalytic routes reduce solvent waste, aligning with "sustainable API manufacturing" trends. Meanwhile, generic competition post-patent expiry has made "clopidogrel cost-effectiveness" a key healthcare discussion point, especially in emerging markets.

Emerging studies investigate clopidogrel's repurposing potential in diabetic neuropathy and cancer metastasis, though off-label use remains debated. Patient forums frequently ask, "Can clopidogrel cause fatigue?" or "clopidogrel and proton pump inhibitor interactions," highlighting the need for clear pharmacovigilance communication. Digital health tools now integrate medication adherence trackers to mitigate premature discontinuation risks.

In conclusion, CAS 120202-66-6 represents a paradigm of targeted antiplatelet therapy. With advancements in precision medicine and continuous manufacturing, clopidogrel hydrogen sulfate continues to evolve, balancing efficacy, safety, and accessibility in global CVD management.